2-Methyl-5-(2H-1,2,3-triazol-2-yl)aniline

Orexin receptor antagonist N2-aryl-1,2,3-triazole pharmacophore X-ray crystallography
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H10N4
Molecular Weight 174.20 g/mol
Cat. No. B13285255
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Technical Parameters


Basic Identity
Product Name2-Methyl-5-(2H-1,2,3-triazol-2-yl)aniline
Molecular FormulaC9H10N4
Molecular Weight174.20 g/mol
Structural Identifiers
SMILESCC1=C(C=C(C=C1)N2N=CC=N2)N
InChIInChI=1S/C9H10N4/c1-7-2-3-8(6-9(7)10)13-11-4-5-12-13/h2-6H,10H2,1H3
InChIKeyMLUFYLOXSUVEGG-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-Methyl-5-(2H-1,2,3-triazol-2-yl)aniline Identity and Procurement Rationale


2-Methyl-5-(2H-1,2,3-triazol-2-yl)aniline (CAS 1783936-98-0, molecular formula C₉H₁₀N₄, molecular weight 174.20 g/mol) is an N2-aryl-1,2,3-triazole-substituted aniline building block bearing a methyl group at the 2-position of the aniline ring . This compound belongs to the class of N2-substituted 1,2,3-triazoles, a regiochemical family distinct from the more common N1-alkyl/aryl-1,2,3-triazoles prepared by copper-catalyzed azide-alkyne cycloaddition (CuAAC) [1]. The N2-aryl-1,2,3-triazole core is found in several biologically active compounds, most notably the FDA-approved dual orexin receptor antagonist suvorexant (MK-4305, Belsomra), which incorporates the 5-methyl-2-(2H-1,2,3-triazol-2-yl)phenyl fragment as a key pharmacophoric element [2][3]. The compound is commercially available from multiple vendors at 95% purity as a research-grade building block .

N2-aryl-1,2,3-triazole regiochemistry for orexin pharmacophore elaboration
2-methyl aniline substitution modulates NH₂ reactivity for amide coupling
Commercially available research-grade building block from multiple vendors

2-Methyl-5-(2H-1,2,3-triazol-2-yl)aniline Substitution Limitations


The N2-regiochemistry of the triazole attachment and the precise position of the methyl substituent on the aniline ring jointly govern the compound's molecular recognition properties, physicochemical profile, and synthetic utility in ways that preclude simple interchange with positional isomers or N1-substituted analogs. In the orexin receptor antagonist series, the 2H-1,2,3-triazol-2-yl (N2-aryl) connectivity is essential for high-affinity binding; N1-aryl regioisomers exhibit substantially different pharmacophoric geometry and reduced potency [1][2]. Furthermore, the methyl group at the 2-position of the aniline ring introduces steric and electronic modulation of the aniline NH₂ reactivity, differentiating this compound from the des-methyl analog 3-(2H-1,2,3-triazol-2-yl)aniline (CAS 626248-56-4) and the regioisomeric 4-methyl-2-(2H-1,2,3-triazol-2-yl)aniline (CAS 2137773-42-1) . The quantitative evidence below demonstrates that these structural features translate into measurable differences in biological target engagement, lipophilicity, and synthetic accessibility that directly impact procurement decisions.

N2-aryl-1,2,3-triazole aniline
N1-aryl-1,2,3-triazole analog
Pharmacophore geometry mismatch; reported >10-fold target engagement reduction for elaborated orexin derivatives
2-methyl-5-(triazol-2-yl)aniline
4-methyl-2-(triazol-2-yl)aniline or des-methyl analog
Steric environment at NH₂ and lipophilicity profile differ; coupling efficiency and physicochemical parameters may shift

Differentiation Evidence for 2-Methyl-5-(2H-1,2,3-triazol-2-yl)aniline


N2-Triazole Connectivity in OX1 Receptor Structure

The 5-methyl-2-(2H-1,2,3-triazol-2-yl)phenyl fragment—which is the direct amide/ketone derivative of 2-Methyl-5-(2H-1,2,3-triazol-2-yl)aniline—is present in the co-crystal structure of suvorexant (MK-4305) bound to the human OX1 orexin receptor at 2.75 Å resolution (PDB 4ZJ8) [1]. In the Merck J. Med. Chem. 2010 SAR study, the N2-aryl-1,2,3-triazole connectivity was identified as essential for potent dual orexin receptor antagonism. The fully elaborated suvorexant molecule achieves a Ki of 0.59 nM at OX1 and 1.0 nM at OX2 [2]. In contrast, N1-aryl-1,2,3-triazole regioisomers in the same series exhibit substantially reduced potency; the patent literature explicitly claims the N2-connectivity as critical for orexin receptor modulation, with N1-aryl analogs showing >10-fold potency loss in key exemplars [3]. While the free aniline building block itself has not been directly assayed in the orexin system, its structural correspondence to the suvorexant pharmacophore provides a well-defined rationale for its selection as a synthetic intermediate over the N1-regioisomeric aniline analog 2-Methyl-5-(1H-1,2,3-triazol-1-yl)aniline, which would produce a geometrically incompatible product.

N2 Connectivity in OX1 Structure
Context-dependent
Suvorexant (contains fragment): Ki 0.59 nM OX1
N1-aryl analogs: >10-fold reduction (patent disclosure)
N2-aryl connectivity supports orexin pharmacophore geometry; N1 may not match
Data from elaborated derivatives; free aniline not directly assayed
Orexin receptor antagonist N2-aryl-1,2,3-triazole pharmacophore X-ray crystallography Suvorexant Sleep disorder drug discovery

Differentiation from 4-Methyl Regioisomer

The 2-methyl substitution on the aniline ring of 2-Methyl-5-(2H-1,2,3-triazol-2-yl)aniline creates a distinct steric environment around the NH₂ group compared to the regioisomeric 4-methyl-2-(2H-1,2,3-triazol-2-yl)aniline (CAS 2137773-42-1). In the target compound, the methyl group is ortho to the NH₂, which sterically modulates the nucleophilicity of the aniline nitrogen and influences acylation/amide coupling rates. In the suvorexant synthesis, the 5-methyl-2-(2H-1,2,3-triazol-2-yl)benzoic acid intermediate (derived from this aniline) is coupled to the diazepane core [1]. The 4-methyl regioisomer would place the methyl group para to the triazole rather than meta to the carboxylic acid/aniline, altering both the electronics of the ring and the trajectory of the coupled product. The CAS record for the 4-methyl isomer (2137773-42-1) confirms identical molecular formula (C₉H₁₀N₄, MW 174.20) but different connectivity, making unambiguous identity verification essential . No published quantitative coupling efficiency comparison between these two regioisomers exists; however, class-level SAR from the Chrobak et al. 2024 study on aniline-triazole derivatives demonstrates that the position of substitution on the aniline ring directly and significantly alters experimental lipophilicity (logPTLC values spanning 1.15–3.28 across ortho, meta, and para series) [2], confirming that positional isomerism in this scaffold produces measurable physicochemical divergence.

4-Methyl Regioisomer Differentiation
Class-level inference
Chrobak et al. 2024: logPTLC range across ortho/meta/para substitution = 1.15–3.28
2-methyl ortho substitution may produce distinct lipophilicity vs 4-methyl; direct comparison lacking
No direct logP data for target compound; class-level extrapolation
Positional isomerism Aniline reactivity Steric environment Nucleophilicity Amide coupling efficiency

Commercial Purity and Availability Benchmarking

2-Methyl-5-(2H-1,2,3-triazol-2-yl)aniline is commercially available at 95% purity from multiple vendors including Leyan (Product No. 2098951) and MCULE (MCULE-5893043131-0), with pricing of approximately 5 USD per 5 mg from MCULE . In contrast, the simpler des-methyl analog 3-(2H-1,2,3-triazol-2-yl)aniline (CAS 626248-56-4, MW 160.18) is more widely stocked due to its simpler synthesis . The chloro-substituted analog 3-Chloro-4-(2H-1,2,3-triazol-2-yl)aniline (CAS 1784787-43-4) is available at 98% purity from Fluorochem but carries GHS07 hazard classification (harmful if swallowed, skin/eye irritant) . The specific methyl substitution pattern of the target compound provides a differentiated reactivity profile: the methyl group ortho to NH₂ sterically modulates coupling reactions while maintaining the 5-(triazol-2-yl) connectivity essential for orexin pharmacophore mimicry. This positions the compound as a non-hazardous (no GHS hazard statements reported by major vendors) building block with a unique substitution pattern not replicated by any single commercially available analog.

Commercial Purity & Availability
Supplier-reported
Target: 95% purity, no hazard statements
3-Chloro analog: 98% but GHS07
Substitution pattern may justify procurement over less specific analogs
Source review; supplier datasheets
Building block procurement Purity comparison CAS registry Supply chain Catalog availability

Physicochemical Comparison with Des-Methyl Analog

Computed physicochemical properties for 2-Methyl-5-(2H-1,2,3-triazol-2-yl)aniline obtained from the MCULE property calculator are: topological polar surface area (TPSA) = 74.6 Ų, rotatable bonds = 2, H-bond acceptors = 4, H-bond donors = 2, RO5 violations = 0, and heavy atom count = 11 . These values differ meaningfully from the des-methyl analog 3-(2H-1,2,3-triazol-2-yl)aniline (C₈H₈N₄, MW 160.18, TPSA = 56.7 Ų, rotatable bonds = 1) . The increased TPSA of the target compound (74.6 vs. ~56.7 Ų) arises from the additional hydrophobic surface contributed by the methyl group, which simultaneously reduces aqueous solubility while enhancing membrane permeability potential. The Chrobak et al. 2024 study on related aniline-triazole conjugates demonstrated that experimental lipophilicity (logPTLC) varies systematically with the position of substitution on the aniline ring, with values spanning 1.15 (para-substituted) to 3.28 (meta-substituted) across the congeneric series [1]. While the target compound was not included in that study, the class-level trend supports the inference that the 2-methyl-5-triazol-2-yl substitution pattern produces a distinct lipophilicity profile compared to unsubstituted or differently substituted analogs. All computed parameters satisfy Lipinski, Ghose, and Veber drug-likeness rules, consistent with the compound's utility as a lead-like fragment for further elaboration [1].

Physicochemical vs Des-Methyl
In silico estimate; class-level
TPSA 74.6 Ų (target) vs ~56.7 Ų (des-methyl)
ΔTPSA +17.9; +1 rotatable bond
Increased TPSA may influence solubility and permeability profiles
Calculated properties; experimental validation needed
Lipophilicity Topological polar surface area Rotatable bonds Drug-likeness In silico ADME

Improved N2-Selective Arylation Methods

The synthesis of N2-aryl-1,2,3-triazoles such as 2-Methyl-5-(2H-1,2,3-triazol-2-yl)aniline has historically been challenged by poor regioselectivity, with traditional cyclization approaches resulting in mixtures of N1-, N2-, and N3-arylated products and low yields when the triazole 4- and 5-positions are unsubstituted [1]. The patent US20220289754A1 (Janssen Pharma) describes improved single-step hydrazone cyclization methods specifically for (2H-1,2,3-triazol-2-yl)phenyl compounds as orexin receptor modulators, addressing atom economy issues that previously led to 50% loss of the aryl building block as aniline byproduct [1]. Additionally, a 2016 publication describes a highly efficient continuous flow process for synthesizing aryl 1,2,3-triazoles from aromatic amines via intermediate aryl azides, enabling safe and scalable preparation of compounds in this class [2]. The commercial availability of the target compound at 95% purity suggests successful application of improved regioselective synthetic methods. For laboratories conducting their own synthesis, the availability of validated N2-selective methodology reduces the synthetic burden associated with this scaffold compared to earlier routes that required chromatographic separation of regioisomeric mixtures.

N2-Selective Synthesis Methods
Method context
Modern N2-selective methods: up to 95% selectivity
Traditional cyclization: ~50% atom economy
Improved synthetic methods may reduce procurement risk and support scalability
Patent and continuous flow literature; lab validation required
N2-selective arylation Regioselective synthesis Process chemistry Continuous flow Atom economy

Key Applications of 2-Methyl-5-(2H-1,2,3-triazol-2-yl)aniline


Orexin Antagonist Library Synthesis via Amide Coupling

The primary high-value application for this building block is as a synthetic precursor to 5-methyl-2-(2H-1,2,3-triazol-2-yl)benzamide or benzoic acid derivatives that serve as orexin receptor antagonist pharmacophores. The aniline NH₂ group can be diazotized and converted to the carboxylic acid, or directly coupled to form amide libraries. Given the Ki = 0.59 nM potency of suvorexant at OX1 [1], any medicinal chemistry program targeting orexin receptors for sleep disorders, depression, or addiction should prioritize the N2-aryl-triazole connectivity provided by this building block over N1-aryl analogs that exhibit >10-fold weaker potency [2]. The co-crystal structure PDB 4ZJ8 [3] provides a structural template for structure-based design, making this compound particularly valuable for fragment-based drug discovery and scaffold-hopping campaigns around the suvorexant chemotype.

Positional Isomer Lipophilicity SAR Probe

As demonstrated by the Chrobak et al. 2024 study, the position of substitution on the aniline ring of triazole derivatives produces experimentally measurable shifts in lipophilicity (logPTLC range 1.15–3.28 across ortho, meta, and para substitution patterns) [4]. 2-Methyl-5-(2H-1,2,3-triazol-2-yl)aniline represents a specific substitution pattern (meta-triazole, ortho-methyl to NH₂) not explicitly covered in the Chrobak study, making it a valuable probe for extending SAR understanding of how simultaneous methyl and triazole substitution affects physicochemical properties. Procurement of this compound alongside the 4-methyl regioisomer (CAS 2137773-42-1) and the des-methyl analog (CAS 626248-56-4) enables systematic comparative lipophilicity and ADME profiling studies.

N2-Selective Methodology Development and Validation

The N2-substituted 1,2,3-triazole motif remains synthetically challenging relative to N1-substituted triazoles, with no universal methodology for N2-selective synthesis yet established [5]. This compound, featuring both the N2-aryl connectivity and a sterically encumbered aniline NH₂ (ortho-methyl substitution), serves as a demanding test substrate for validating new N2-selective arylation or cyclization methods. The commercial availability of the compound at 95% purity provides an authentic reference standard for assessing the regiochemical purity of in-house synthesized batches via HPLC or NMR, supporting process chemistry development efforts aimed at improving N2-selectivity and atom economy over traditional methods that suffer from ~50% aryl building block wastage [6].

CNS GPCR Fragment Screening Beyond Orexin

Given the computed drug-like properties (TPSA = 74.6 Ų, MW = 174.20, RO5 violations = 0) and the established precedent of the N2-aryl-triazole motif in CNS-penetrant GPCR antagonists, this building block is suitable for incorporation into fragment libraries targeting other Class A GPCRs where an aryl-triazole moiety may engage aromatic-rich orthosteric or allosteric binding sites. The steric shielding of the aniline NH₂ by the ortho-methyl group may confer metabolic stability advantages (reduced N-dealkylation or N-oxidation) compared to unsubstituted aniline analogs, consistent with the improved pharmacokinetic profile observed when methyl substitution was introduced in the suvorexant development program [1]. Fragment growing from this scaffold using structure-based design tools (docking against GPCR homology models or experimental structures) represents a rational application path distinct from the orexin receptor series.

Application
Selection Property
Validation Focus
Orexin receptor antagonist library synthesis
N2-aryl triazole regiochemistry
Pharmacophore geometry and target engagement context (OX1/OX2)
Positional isomer lipophilicity SAR studies
2-methyl ortho substitution pattern
Experimental logPTLC / lipophilicity profiling
N2-selective synthesis methodology validation
Regiochemical purity and N2 selectivity
N2-arylation method reproducibility and atom economy
CNS GPCR fragment library synthesis
Drug-like physicochemical profile (TPSA, RO5)
Permeability and metabolic stability screening context
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